Influence of flue gas on the catalytic activity of an immobilized aluminium(salen) complex for cyclic carbonate synthesis

Energy & Environmental Science Pub Date: 2011-07-11 DOI: 10.1039/C1EE01074C

Abstract

The impact of flue gas from the combustion of natural gas or coal in a combustion test facility on the activity of catalysts for the synthesis of cyclic carbonates from epoxides and waste carbon dioxide has been investigated. In batch reactions with styrene oxide as substrate, some loss of catalyst activity was apparent and this was greater for catalyst exposed to flue gas generated from burning coal than for catalyst exposed to flue gas obtained by burning gas. In a gas-phase flow reactor with ethylene oxide as substrate, the detrimental effect of flue gas exposure on catalyst activity was much less apparent.

Graphical abstract: Influence of flue gas on the catalytic activity of an immobilized aluminium(salen) complex for cyclic carbonate synthesis
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